Cas no 1361758-07-7 (2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361758-07-7
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928781
• Update Time: 2025-05-23

2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-10-2-1-7(4-11(10)15)9-3-8(5-12(18)19)13(16)17-6-9/h1-4,6H,5H2,(H2,16,17)(H,18,19)
• InChI Key： UTQFDJSHRVRNIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(C(CC(=O)O)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid

Research Brief on 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361758-07-7)

2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361758-07-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound belongs to the pyridine derivative family, characterized by the presence of a pyridine ring substituted with an amino group, a dichlorophenyl moiety, and an acetic acid side chain. This unique structure imparts specific chemical and biological properties, making it a promising candidate for further investigation. Recent literature has explored its role in modulating specific biological targets, including enzymes and receptors involved in inflammatory and neurological pathways.

One of the most notable advancements in the study of 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid is its synthesis via optimized multi-step organic reactions. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that reduces byproduct formation and enhances scalability, which is critical for industrial applications.

Pharmacological evaluations of this compound have revealed its potential as an anti-inflammatory and neuroprotective agent. In vitro studies demonstrate its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting utility in conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo models indicate neuroprotective effects, possibly mediated through the modulation of glutamate receptors, which could be relevant for neurodegenerative disorders like Alzheimer's disease.

Despite these promising findings, challenges remain in the development of 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Recent pharmacokinetic studies have begun to address these concerns, with some researchers proposing structural modifications to improve drug-like properties. For example, ester prodrug derivatives have been explored to enhance oral absorption.

In conclusion, 2-Amino-5-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361758-07-7) represents a compound with substantial therapeutic potential. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore its applications in diverse disease areas. The integration of computational modeling and high-throughput screening techniques is expected to accelerate its development, paving the way for future clinical trials.